Cas no 1396883-22-9 (methyl 4-{cyclopropyl2-(thiophen-2-yl)ethylcarbamoyl}benzoate)

• Product Name: methyl 4-{cyclopropyl2-(thiophen-2-yl)ethylcarbamoyl}benzoate
• CAS No: 1396883-22-9
• MF: C₁₈H₁₉NO₃S
• MW: 329.413363695145
• CID: 6171672
• PubChem ID: 71781406
• Update Time: 2025-10-29

methyl 4-{cyclopropyl2-(thiophen-2-yl)ethylcarbamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{cyclopropyl2-(thiophen-2-yl)ethylcarbamoyl}benzoate
• methyl 4-{cyclopropyl[2-(thiophen-2-yl)ethyl]carbamoyl}benzoate
• F5854-4415
• VU0524210-1
• methyl 4-[cyclopropyl(2-thiophen-2-ylethyl)carbamoyl]benzoate
• methyl 4-(cyclopropyl(2-(thiophen-2-yl)ethyl)carbamoyl)benzoate
• AKOS024522820
• 1396883-22-9

• Inchi： 1S/C18H19NO3S/c1-22-18(21)14-6-4-13(5-7-14)17(20)19(15-8-9-15)11-10-16-3-2-12-23-16/h2-7,12,15H,8-11H2,1H3
• InChI Key： CXAYYJIOGWXUGH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCN(C(C1C=CC(C(=O)OC)=CC=1)=O)C1CC1

Computed Properties

• Exact Mass: 329.10856464g/mol
• Monoisotopic Mass: 329.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.8Ų

Additional information on methyl 4-{cyclopropyl2-(thiophen-2-yl)ethylcarbamoyl}benzoate

Comprehensive Overview of Methyl 4-{cyclopropyl2-(thiophen-2-yl)ethylcarbamoyl}benzoate (CAS No. 1396883-22-9)

Methyl 4-{cyclopropyl2-(thiophen-2-yl)ethylcarbamoyl}benzoate (CAS No. 1396883-22-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This ester derivative, characterized by a thiophene ring and a cyclopropyl moiety, exhibits intriguing chemical properties that make it a valuable intermediate in drug discovery and material science. Researchers are particularly interested in its role as a carbamate linker, which is pivotal in designing prodrugs and targeted delivery systems.

The compound's molecular structure combines a benzoate ester with a thiophene-ethylcarbamoyl group, offering versatility in synthetic modifications. Its CAS No. 1396883-22-9 serves as a unique identifier in chemical databases, facilitating precise tracking in regulatory and commercial contexts. Recent studies highlight its potential as a bioisostere for optimizing pharmacokinetic profiles, aligning with the growing demand for small-molecule therapeutics in oncology and neurology. This aligns with trending searches like "thiophene derivatives in drug design" and "cyclopropyl carbamates applications," reflecting industry interest.

From a synthetic chemistry perspective, methyl 4-{cyclopropyl2-(thiophen-2-yl)ethylcarbamoyl}benzoate is synthesized via amide coupling reactions, often employing HATU or EDC as coupling agents. Its ester group allows for further functionalization, making it a scaffold for libraries in combinatorial chemistry. Notably, its lipophilicity and metabolic stability are frequently discussed in forums on "improving oral bioavailability," a key challenge in modern medicinal chemistry.

In agrochemical applications, this compound's thiophene core contributes to its potential as a pesticide intermediate, resonating with searches for "eco-friendly crop protection agents." Its cyclopropyl segment may influence binding to biological targets, a topic explored in studies on "molecular docking" and "structure-activity relationships." Regulatory filings often reference CAS 1396883-22-9 to ensure compliance with global chemical inventories like REACH and TSCA.

Analytical characterization of methyl 4-{cyclopropyl2-(thiophen-2-yl)ethylcarbamoyl}benzoate typically involves HPLC, NMR, and mass spectrometry, addressing the demand for "purity determination methods" in quality control. The compound’s thermal stability and solubility profiles are critical for formulation scientists, as evidenced by queries on "excipient compatibility."

Emerging trends link CAS 1396883-22-9 to green chemistry initiatives, with researchers exploring solvent-free synthesis routes. This responds to popular inquiries about "sustainable chemical manufacturing." Additionally, its potential in PET radiopharmaceuticals (due to the benzoate moiety) aligns with advancements in "molecular imaging probes."

In conclusion, methyl 4-{cyclopropyl2-(thiophen-2-yl)ethylcarbamoyl}benzoate represents a multifaceted compound bridging diverse scientific domains. Its CAS No. 1396883-22-9 ensures traceability, while its structural attributes cater to evolving needs in drug development and agrochemical innovation. Ongoing research will likely uncover further applications, solidifying its role in next-generation chemical solutions.